2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide

• IUPAC Name: 1-[2-(4-cyanophenoxy)propanoylamino]-3-naphthalen-1-ylurea
• InChI: InChI=1S/C21H18N4O3/c1-14(28-17-11-9-15(13-22)10-12-17)20(26)24-25-21(27)23-19-8-4-6-16-5-2-3-7-18(16)19/h2-12,14H,1H3,(H,24,26)(H2,23,25,27)
• InChI Key: YDRYXLKUSDLQCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NNC(=O)NC1=CC=CC2=CC=CC=C21)OC3=CC=C(C=C3)C#N
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide is a complex organic compound with the molecular formula C21H18N4O3 and a molecular weight of 374.39262

Preparation Methods

The synthesis of 2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide involves multiple steps, typically starting with the preparation of the cyanophenoxy and naphthyl intermediates. These intermediates are then subjected to a series of reactions, including acylation and hydrazinecarboxamide formation, under controlled conditions to yield the final product . Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts like palladium on carbon. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide can be compared with other similar compounds, such as:

2-[2-(4-cyanophenoxy)propanoyl]-N-(1-naphthyl)hydrazinecarboxamide: Similar in structure but may have different functional groups or substituents.

N-(naphthalen-1-yl) phenazine-1-carboxamide: Another compound with a naphthyl group, used in fungicidal applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .